Cas no 1807179-04-9 (Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate
• CAS No: 1807179-04-9
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4947123
• Update Time: 2025-10-30

Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)6-3-7(5-15)9(14)8(4-6)18-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： UHQDSLXJRKDWTF-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(=O)OCC)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate (CAS No. 1807179-04-9)

Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate (CAS No. 1807179-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and iodo substituents, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a cyano group and an ethyl ester moiety, offers versatile reactivity, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated aromatics are pivotal for optimizing pharmacokinetic properties. The compound’s iodo substituent also facilitates palladium-catalyzed reactions, a hot topic in modern synthetic chemistry, aligning with trends in green chemistry and catalytic efficiency.

From an industrial perspective, CAS 1807179-04-9 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its role in constructing heterocyclic scaffolds—a recurring theme in medicinal chemistry—has been highlighted in patents and peer-reviewed journals. Users frequently search for "synthetic routes for Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate" or "suppliers of CAS 1807179-04-9," reflecting its commercial relevance.

The compound’s spectroscopic data (e.g., NMR, IR) and chromatographic purity are critical quality parameters for buyers. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its integrity, addressing concerns about batch-to-batch consistency—a priority for end-users in contract research organizations (CROs).

Environmental and regulatory considerations are also part of the discourse around Ethyl 3-cyano-5-difluoromethoxy-4-iodobenzoate. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological profile are occasionally queried, mirroring the broader shift toward sustainable chemistry.

In summary, CAS 1807179-04-9 exemplifies the intersection of structural complexity and practical utility. Its relevance to cutting-edge research and industrial applications ensures continued interest, while its synthetic flexibility aligns with evolving trends in molecular design and process optimization.